Cas no 2138257-85-7 (2-Thiazolecarbonitrile, 4-methyl-5-(2-piperazinyl)-)

2-Thiazolecarbonitrile, 4-methyl-5-(2-piperazinyl)-, is a heterocyclic compound featuring a thiazole core substituted with a cyano group and a piperazinyl moiety. This structure imparts versatility in pharmaceutical and agrochemical applications, particularly as a key intermediate in the synthesis of biologically active molecules. The presence of the piperazine ring enhances its potential as a pharmacophore, contributing to binding affinity in receptor-targeted compounds. The cyano group offers reactivity for further functionalization, enabling diverse derivatization pathways. Its well-defined molecular architecture ensures consistency in synthetic routes, making it valuable for research and development in medicinal chemistry. The compound's stability and purity are critical for reproducible results in high-precision applications.
2-Thiazolecarbonitrile, 4-methyl-5-(2-piperazinyl)- structure
2138257-85-7 structure
Product Name:2-Thiazolecarbonitrile, 4-methyl-5-(2-piperazinyl)-
CAS No:2138257-85-7
MF:C9H12N4S
MW:208.283379554749
CID:5280199
Update Time:2025-10-28

2-Thiazolecarbonitrile, 4-methyl-5-(2-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiazolecarbonitrile, 4-methyl-5-(2-piperazinyl)-
    • Inchi: 1S/C9H12N4S/c1-6-9(14-8(4-10)13-6)7-5-11-2-3-12-7/h7,11-12H,2-3,5H2,1H3
    • InChI Key: CBZRNDNHUVROKT-UHFFFAOYSA-N
    • SMILES: S1C(C2CNCCN2)=C(C)N=C1C#N

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Additional information on 2-Thiazolecarbonitrile, 4-methyl-5-(2-piperazinyl)-

Introduction to 2-Thiazolecarbonitrile, 4-methyl-5-(2-piperazinyl)- (CAS No. 2138257-85-7)

2-Thiazolecarbonitrile, 4-methyl-5-(2-piperazinyl)-, identified by its Chemical Abstracts Service (CAS) number 2138257-85-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the thiazole class, a structural motif renowned for its broad biological activity and utility in drug development. The presence of a nitrile group and a piperazine moiety in its molecular structure endows it with unique chemical properties and potential therapeutic applications.

The molecular structure of 2-Thiazolecarbonitrile, 4-methyl-5-(2-piperazinyl)- consists of a thiazole ring substituted at the 4-position with a methyl group and at the 5-position with a 2-piperazinyl group. This specific arrangement of functional groups makes it an intriguing scaffold for medicinal chemists seeking to design novel bioactive molecules. The thiazole core is known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, while the piperazine moiety is frequently incorporated into drugs due to its ability to enhance binding affinity and improve pharmacokinetic profiles.

In recent years, there has been a surge in research focused on developing new therapeutic agents derived from thiazole derivatives. The compound CAS No. 2138257-85-7 is of particular interest because of its potential to interact with biological targets in ways that may lead to the discovery of new treatments for various diseases. For instance, studies have suggested that thiazole-based compounds can modulate enzyme activity and interfere with signaling pathways involved in cancer progression.

One of the most compelling aspects of 2-Thiazolecarbonitrile, 4-methyl-5-(2-piperazinyl)- is its versatility as a pharmacophore. The nitrile group can participate in hydrogen bonding interactions with biological targets, while the piperazine ring can form stable complexes with proteins. This dual functionality makes it an attractive candidate for further exploration in drug discovery programs. Researchers have utilized computational methods to predict the binding affinity of this compound to various protein targets, which has provided valuable insights into its potential therapeutic applications.

Experimental studies have begun to validate these computational predictions. In vitro assays have shown that CAS No. 2138257-85-7 exhibits inhibitory activity against several enzymes implicated in disease processes. For example, preliminary data suggest that it may inhibit kinases involved in tumor growth and angiogenesis. Additionally, its interaction with other biological targets has been investigated, revealing potential benefits in treating inflammatory conditions and neurological disorders.

The synthesis of 2-Thiazolecarbonitrile, 4-methyl-5-(2-piperazinyl)- presents an interesting challenge due to the complexity of its molecular structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Modern synthetic routes often involve multi-step reactions that require careful optimization to ensure high yields and purity. The development of efficient synthetic strategies is crucial for enabling further exploration of this compound's pharmacological properties.

As interest in heterocyclic compounds continues to grow, CAS No. 2138257-85-7 is poised to play a significant role in the discovery of novel therapeutic agents. Its unique structural features and demonstrated biological activity make it a promising candidate for further investigation. Future research will likely focus on refining its pharmacological profile through structural modifications and exploring its potential in preclinical models.

The integration of 2-Thiazolecarbonitrile, 4-methyl-5-(2-piperazinyl)- into drug development pipelines represents an exciting opportunity for innovation in medicinal chemistry. By leveraging its inherent properties and exploring new synthetic pathways, scientists may uncover treatments that address unmet medical needs across multiple therapeutic areas. The continued study of this compound underscores the importance of investing in fundamental research and translational science to bring new medicines to patients worldwide.

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